1-(prop-2-yn-1-yl)-1H-1,2,4-triazole

• IUPAC Name: 1-prop-2-ynyl-1,2,4-triazole
• InChI: InChI=1S/C5H5N3/c1-2-3-8-5-6-4-7-8/h1,4-5H,3H2
• InChI Key: OWTQLHQOGZTHRW-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=NC=N1
• Molecular Formula: C5H5N3
• DSSTOX Substance ID: DTXSID00395145
• Molecular Weight: 107.11 g/mol
• CAS No.: 82418-39-1

Description

1-(prop-2-yn-1-yl)-1H-1,2,4-triazole, more commonly known as PT, is a heterocyclic organic compound with a wide range of applications in scientific research. PT is a highly versatile compound, with properties that make it an ideal choice for a variety of laboratory experiments. PT has been used in various fields of scientific research, such as biochemistry, physiology, and pharmacology, and has been found to be particularly useful in the study of enzyme-catalyzed reactions and other biochemical processes.

Scientific Research Applications

Structural Characterization and Molecular Interactions

• The 1,2,4-triazole derivatives, including compounds structurally similar to 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole, have been extensively studied for their molecular structure and interactions. For instance, a study on 3-(Adamantan-1-yl)-4-(prop-2-en-1-yl)-1H-1,2,4-triazole-5(4H)-thione highlighted its thione tautomer form and the planarity of the 1,2,4-triazole ring, which forms dimeric aggregates in the crystal via hydrogen bonds (Almutairi et al., 2012).

Synthesis and Chemical Properties

• Research has focused on synthesizing various 1,2,4-triazole derivatives and studying their physical and chemical properties. These compounds, including derivatives of 1,2,4-triazole, display a wide range of biological effects and are noted for their antifungal, antidepressant, anticancer, and other protective properties. The study of these compounds contributes significantly to both fundamental research in pharmacy and medicine (Kaplaushenko et al., 2016).

Application in Nonlinear Optical and Magnetic Properties

• Certain 1,2,4-triazole derivatives have shown potential in preparing Cu(I)-π,σ-coordination compounds with nonlinear optical and magnetic properties. For example, 3-phenyl-4-(prop-2-en-1-yl)-5-[(prop-2-en-1-yl)sulfanyl]-4H-1,2,4-triazole has been an effective precursor for such applications, underscoring the versatility of 1,2,4-triazole compounds in advanced material science (Slyvka et al., 2022).

Antimicrobial Properties

• Many 1,2,4-triazole derivatives have been synthesized and tested for antimicrobial properties. Studies have demonstrated moderate to good activity against various bacteria and fungi, indicating the potential use of these compounds in developing new antimicrobial agents (Kaushik et al., 2017).

Advanced Synthesis Techniques

• Recent advancements in synthesis techniques for 1,2,4-triazoles have been made, such as microwave-assisted synthesis. These methods facilitate the creation of diverse libraries of compounds efficiently, which is crucial for pharmaceutical and agricultural applications (Tan et al., 2017).

Mechanism of Action

The mechanism of action of “1-(prop-2-yn-1-yl)-1H-1,2,4-triazole” would depend on its specific use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.